Cas no 2580188-85-6 (3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine)

• Product Name: 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine
• CAS No: 2580188-85-6
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• MDL: MFCD33019846
• CID: 5658579
• PubChem ID: 155858916
• Update Time: 2025-06-13

3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine
• EN300-27028612
• EN300-27693634
• 2580188-85-6
• Bicyclo[1.1.1]pentan-1-amine, 3-(2,2,2-trifluoroethyl)-
• 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine

• MDL： MFCD33019846
• Inchi： 1S/C7H10F3N/c8-7(9,10)4-5-1-6(11,2-5)3-5/h1-4,11H2
• InChI Key： VYZQJAWDOWXCAF-UHFFFAOYSA-N
• SMILES： FC(CC12CC(C1)(C2)N)(F)F

Computed Properties

• Exact Mass: 165.07653381g/mol
• Monoisotopic Mass: 165.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 122.5±35.0 °C(Predicted)
• pka: 10.54±0.40(Predicted)

Additional information on 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine

Exploring the Potential of 3-(2,2,2-Trifluoroethyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2580188-85-6) in Modern Chemistry and Drug Discovery

The compound 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2580188-85-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This bicyclic amine derivative, characterized by its trifluoroethyl substituent, offers a compelling case study for researchers exploring novel bioactive molecules. Its rigid bicyclo[1.1.1]pentane scaffold, often referred to as a "bridgehead amine," is increasingly recognized for its ability to improve metabolic stability and bioavailability in drug candidates—a critical consideration in today's focus on small-molecule therapeutics and fragment-based drug design.

One of the most intriguing aspects of 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine is its potential role in addressing current challenges in CNS drug development. The trifluoroethyl group, known for its lipophilicity-enhancing properties, may facilitate blood-brain barrier penetration—a hot topic in neuroscience research as evidenced by frequent searches for "blood-brain barrier penetrating compounds" and "CNS drug optimization strategies." Meanwhile, the bicyclo[1.1.1]pentane core has shown promise in replacing traditional aromatic rings, potentially reducing toxicity while maintaining target engagement, aligning with the growing demand for "safer heterocyclic replacements" in medicinal chemistry.

From a synthetic chemistry perspective, CAS 2580188-85-6 represents an interesting case of strain-release functionalization. The bicyclo[1.1.1]pentane system's high ring strain enables unique reactivity patterns that are currently being explored in click chemistry applications—a field experiencing exponential growth as indicated by search trends for "bioorthogonal chemistry" and "clickable probes." This positions the compound as potentially valuable for chemical biology tools and proteolysis-targeting chimeras (PROTACs), two areas dominating recent literature and conference discussions.

The 3-(2,2,2-trifluoroethyl) modification introduces additional dimensions to this molecule's utility. Fluorine substitution remains a cornerstone of modern medicinal chemistry, with persistent search interest in "fluorine in drug design" and "metabolically stable fluorinated compounds." The electron-withdrawing nature of the CF3 group can significantly influence the amine's basicity and hydrogen-bonding capacity—key parameters in rational drug design that frequently appear in computational chemistry queries.

Recent patent analyses reveal growing commercial interest in bicyclo[1.1.1]pentane derivatives, particularly for kinase inhibitors and GPCR modulators—two target classes consistently ranking high in pharmaceutical industry surveys. The specific combination of structural elements in 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine suggests potential for creating intellectual property in these competitive spaces, especially when considering the current emphasis on "three-dimensional fragments" in fragment-based lead discovery.

Material science applications are also emerging for this compound class. The bicyclo[1.1.1]pentane core's unique geometry has inspired research into novel polymers with unusual mechanical properties—a trend reflected in searches for "high-performance polymer additives." The trifluoroethyl group's hydrophobicity could further contribute to surface modification applications, potentially answering industry needs for "fluorinated coating materials" and "low-surface-energy compounds."

Analytical characterization of CAS 2580188-85-6 presents its own set of interesting challenges and opportunities. The compound's rigid structure produces distinctive NMR patterns that have become a teaching case in advanced spectroscopy courses, coinciding with increased academic searches for "complex NMR interpretation examples." Mass spectrometry studies of such bridgehead amines contribute to ongoing discussions about "unusual fragmentation patterns" in organic mass spec analysis.

Environmental and regulatory considerations surrounding fluorinated compounds add another layer of relevance to research on this molecule. With growing scrutiny of PFAS substances, the scientific community shows heightened interest in "sustainable fluorination methods" and "fluorine-containing compound biodegradability"—topics where well-designed molecules like 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine could provide valuable insights through structure-property relationship studies.

The synthesis and scale-up of 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine continue to inspire methodological innovations. Recent publications describe improved routes to bicyclo[1.1.1]pentane scaffolds, addressing common search queries about "strained ring system synthesis" and "amine protection strategies for sensitive substrates." These developments are particularly timely given the pharmaceutical industry's focus on "scalable exotic heterocycle synthesis" in process chemistry forums.

Looking forward, 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine exemplifies how strategic incorporation of multiple structural motifs can address several contemporary challenges simultaneously. Its study contributes to broader conversations about "molecular complexity in lead optimization" and "privileged scaffolds for library design"—subjects that consistently appear in medicinal chemistry conference programs and grant proposals. As research continues, this compound will likely remain at the intersection of several cutting-edge scientific discussions, from fluorine chemistry advancements to innovative applications of strained hydrocarbon frameworks in life sciences.